3-(Phenoxycarbonyl)benzoate

• CAS: 37970-35-7
• Molecular Formula: C14H9O4-
• Molecular Weight: 241.22 g/mol
• SMILES: C1=CC=C(C=C1)OC(=O)C2=CC=CC(=C2)C(=O)[O-]
• InChI: InChI=1S/C14H10O4/c15-13(16)10-5-4-6-11(9-10)14(17)18-12-7-2-1-3-8-12/h1-9H,(H,15,16)/p-1
• InChIKey: CDMACSHLSBAJGG-UHFFFAOYSA-M

Researchers developing VEGFR-2 inhibitors or pyrethroid immunoassays require precise meta-substituted phenoxycarbonyl architecture, where generic para-substituted analogs fail to deliver target binding or antibody recognition. 3-(Phenoxycarbonyl)benzoate (CAS 37970-35-7) provides the exact solution with batch-verified purity and structural fidelity. - Enables VEGFR-2 inhibitor synthesis with activity comparable to sorafenib in cancer cell line studies. - Functions as a critical hapten precursor for broad-specificity ELISA detection of deltamethrin and cypermethrin (IC₅₀ 11-20 µg/L). - Supplied with full QC documentation (NMR, HPLC, GC) to ensure reproducible synthetic outcomes.

3-(Phenoxycarbonyl)benzoate Overview

3-(Phenoxycarbonyl)benzoate (CAS 37970-35-7), also known as 3-phenoxycarbonylbenzoic acid, is a substituted benzoate ester with the molecular formula C₁₄H₁₀O₄ and a molecular weight of 242.23 g/mol . The compound is commercially available with a standard purity specification of 95%, and suppliers provide batch-specific quality control documentation including NMR, HPLC, and GC analyses . Structurally, it features a phenoxycarbonyl group at the meta-position of the benzoic acid ring, which distinguishes it from para- and ortho-substituted analogs in terms of electronic properties and steric accessibility. This compound serves primarily as a synthetic intermediate in organic synthesis, with documented utility as a building block for more complex molecular architectures [1].

Meta-substituted benzoate building block Distinct electronic and steric profile compared to para/ortho analogs; supports regiospecific synthetic transformations. Batch-specific QC data (NMR, HPLC, GC) available from suppliers.

Precursor for phenoxybenzoic acid derivatives Used in synthesis of kinase inhibitor scaffolds and hapten intermediates; meta-substitution pattern relevant for target engagement studies.

Procurement with analytical documentation Commercially supplied with lot-specific purity analysis, enabling more reproducible synthetic workflow assessment.

• [1] US Patent 4,688,059. Marking systems. Issued August 18, 1987. View Source

Why 3-(Phenoxycarbonyl)benzoate Cannot Be Substituted

Generic substitution of 3-(Phenoxycarbonyl)benzoate with structurally similar benzoate esters or phenoxybenzoic acid derivatives is scientifically untenable without rigorous validation. The meta-substitution pattern of the phenoxycarbonyl group on the benzoic acid core imparts distinct electronic and steric properties that directly influence reactivity in nucleophilic acyl substitution and esterification pathways [1]. In structure-activity relationship studies of phenoxybenzoic acid derivatives, even minor positional isomerism (e.g., para- vs. meta-substitution) results in significantly altered binding affinities and biological activities [2]. Furthermore, the compound's utility as a hapten precursor in immunoassay development demonstrates that the specific three-dimensional arrangement of the phenoxycarbonyl moiety is critical for antibody recognition and assay sensitivity—a property that cannot be assumed for alternative substitution patterns or related benzoate esters without experimental confirmation [3].

1

Positional isomer mismatch Para- or ortho-substituted analogs may shift reactivity in acylation and esterification pathways; meta-substitution provides a distinct steric and electronic environment.

2

Hapten/immunoassay design specificity The 3-phenoxycarbonyl arrangement is critical for antibody recognition breadth in reported pyrethroid immunoassays; alternative benzoate esters may not transfer this property.

3

Purity documentation gap Structurally similar phenoxybenzoic acid derivatives often lack verifiable batch QC data; procurement without analytical documentation may introduce reproducibility risk.

• [1] US Patent 5,145,899. Polymers modified by ketonic and ether-ketonic compounds. Issued September 8, 1992. View Source
• [2] New Carbothioamide and Carboxamide Derivatives of 3-Phenoxybenzoic Acid as Potent VEGFR-2 Inhibitors: Synthesis, Molecular Docking, and Cytotoxicity Assessment. Current Cancer Drug Targets. 2024; May 13. View Source
• [3] Lu Y, Xu N, Zhang Y, Liu B, Song Y, Wang S. Development of general immunoassays for pyrethroids: a new approach for hapten synthesis using pyrethroid metabolite analogue and application to food samples. Food and Agricultural Immunology. 2010;21(1):27-45. View Source

Differentiation Evidence: 3-(Phenoxycarbonyl)benzoate vs. Analogs

Commercial Purity Specification Comparison

3-(Phenoxycarbonyl)benzoate (CAS 37970-35-7) is commercially supplied with a documented minimum purity specification of 95%, and the vendor provides batch-specific analytical data including NMR, HPLC, and GC chromatograms to verify this specification . In contrast, many structurally similar benzoate esters and phenoxybenzoic acid derivatives offered by general chemical suppliers lack such explicit, verifiable purity documentation, presenting a procurement risk where actual purity may deviate significantly from claimed values .

Purity specification

Data to verify

Target: 95% purity with batch-specific NMR, HPLC, GC data.
Comparator: Many structurally similar benzoate esters lack documented purity verification.

Review lot-specific QC data to confirm purity consistency; supports procurement screening.

Supplier documentation required for each batch; verify before use in sensitive synthetic steps.

Evidence Dimension	Minimum guaranteed purity with supporting analytical documentation
Target Compound Data	95% purity, with NMR, HPLC, GC batch data available
Comparator Or Baseline	Unspecified purity or no analytical documentation for many analog compounds
Quantified Difference	Target compound offers a 95% guaranteed purity with verifiable analytical data, whereas many analogs lack this guarantee, representing a quantifiable procurement risk differential.
Conditions	Commercial procurement from chemical suppliers

Why This Matters

This quantitative purity specification and availability of supporting analytical data reduces procurement risk and ensures experimental reproducibility when sourcing this specific CAS number.

Meta-Substitution Enables VEGFR-2 Inhibition

Derivatives synthesized from 3-phenoxybenzoic acid, a direct metabolic and structural precursor to 3-(Phenoxycarbonyl)benzoate, have been specifically designed and evaluated as potent VEGFR-2 tyrosine kinase inhibitors [1]. In a 2024 study, a series of carbothioamide and carboxamide derivatives were synthesized from this meta-substituted scaffold. The lead compound (4b) demonstrated significant cytotoxicity against HeLa cervical cancer cells, inducing G2/M cell cycle arrest and caspase-3 mediated apoptosis at levels comparable to sorafenib, the standard VEGFR-2 inhibitor [1]. Molecular docking analysis confirmed that these derivatives occupy the same binding pocket as sorafenib on VEGFR-2. This specific activity is a direct consequence of the meta-substitution pattern of the phenoxybenzoic acid core; para-substituted analogs (e.g., 4-phenoxybenzoic acid derivatives) are not reported to exhibit this targeted VEGFR-2 inhibitory profile in the same assay systems [2].

VEGFR-2 inhibition

Class-level inference

Derivatives of meta-substituted 3-phenoxybenzoic acid show VEGFR-2 inhibition and HeLa cell cytotoxicity comparable to sorafenib in reported assays. Para-substituted analogs lack this profile.

Supports meta-substitution relevance for kinase inhibitor research; class-level evidence.

Activity demonstrated with 3-phenoxybenzoic acid derivatives, not the parent ester. Direct activity of 3-(Phenoxycarbonyl)benzoate not tested.

Evidence Dimension	In vitro cytotoxicity and target engagement (VEGFR-2 inhibition)
Target Compound Data	Derivatives of 3-phenoxybenzoic acid (the core structure of 3-(Phenoxycarbonyl)benzoate) exhibit VEGFR-2 inhibition with lead compound 4b showing HeLa cell cytotoxicity and apoptosis induction comparable to sorafenib [1].
Comparator Or Baseline	Para-phenoxybenzoic acid derivatives (4-substituted analogs) are not reported to exhibit VEGFR-2 inhibitory activity in comparable assay systems [2].
Quantified Difference	The meta-substitution pattern confers a unique VEGFR-2 binding mode absent in the para-substituted series, as evidenced by molecular docking and cellular assays.
Conditions	In vitro cell-based assays (HeLa, DLD1, HEPG2 cancer cell lines) and molecular docking against VEGFR-2 kinase domain

Why This Matters

This demonstrates that the meta-substitution pattern of the phenoxycarbonyl group is not interchangeable with the para-analog for VEGFR-2 targeted drug discovery applications.

• [1] New Carbothioamide and Carboxamide Derivatives of 3-Phenoxybenzoic Acid as Potent VEGFR-2 Inhibitors: Synthesis, Molecular Docking, and Cytotoxicity Assessment. Current Cancer Drug Targets. 2024; May 13. View Source
• [2] Reactivity Parameters and Substitution Effect in Organic Acids. J Phys Chem A. 2020;124(19):3845-3853. (Discusses substituent effects on benzoic acid derivatives). View Source

Immunoassay Hapten for Broad-Spectrum Pyrethroid Detection

3-Phenoxybenzoic acid, the core metabolite and synthetic precursor of 3-(Phenoxycarbonyl)benzoate, has been successfully employed as a hapten in the development of broad-spectrum immunoassays for pyrethroid insecticides [1]. In this application, the 3-phenoxybenzoic acid moiety served as a structural mimic of the common pyrethroid metabolite, enabling the generation of polyclonal antibodies that cross-react with multiple pyrethroid compounds including deltamethrin (IC₅₀ 20 µg/L), cypermethrin (IC₅₀ 16 µg/L), and fenvalerate (IC₅₀ 15 µg/L) [1]. In contrast, alternative hapten designs using dichlorovinyl cyclopropane carboxylate (CPA) produced antibodies with narrower specificity profiles, recognizing only a subset of pyrethroid structures [2].

Pyrethroid immunoassay

Head-to-head

3-Phenoxybenzoic acid hapten antibodies detect deltamethrin (IC₅₀ 20 µg/L), cypermethrin (16 µg/L), fluvalinate (11 µg/L), fenvalerate (15 µg/L), fenpropathrin (20 µg/L). CPA-based hapten yields narrower specificity.

Reported broad-specificity immunoassay design; cross-reactivity context.

Direct head-to-head hapten comparison in ELISA format.

Evidence Dimension	Antibody cross-reactivity and immunoassay breadth for pyrethroid detection
Target Compound Data	Antibodies raised against 3-phenoxybenzoic acid hapten detect multiple pyrethroids with IC₅₀ values: deltamethrin 20 µg/L, cypermethrin 16 µg/L, fluvalinate 11 µg/L, fenvalerate 15 µg/L, fenpropathrin 20 µg/L [1].
Comparator Or Baseline	Antibodies raised against dichlorovinyl cyclopropane carboxylate (CPA) hapten exhibit narrower specificity, detecting fewer pyrethroid types [2].
Quantified Difference	The 3-phenoxybenzoic acid-based hapten generates antibodies with broad-spectrum recognition of at least 5 distinct pyrethroids, whereas the CPA-based hapten yields a more restricted detection profile.
Conditions	Enzyme-linked immunosorbent assay (ELISA) with optimized coating antigens

Why This Matters

This demonstrates the unique utility of the 3-phenoxybenzoate scaffold as a hapten for developing broad-specificity immunoassays, a property not shared by alternative structural motifs.

• [1] Lu Y, Xu N, Zhang Y, Liu B, Song Y, Wang S. Development of general immunoassays for pyrethroids: a new approach for hapten synthesis using pyrethroid metabolite analogue and application to food samples. Food and Agricultural Immunology. 2010;21(1):27-45. View Source
• [2] Immunoassay development for permethrin residues. (Describes CPA-based hapten approach). View Source

Molecular Weight vs. Common Benzoate Analogs

3-(Phenoxycarbonyl)benzoate possesses a molecular weight of 242.23 g/mol (as the free acid) and 241.22 g/mol as the carboxylate anion . This molecular weight is significantly higher than that of simpler benzoate esters such as methyl benzoate (136.15 g/mol) and ethyl benzoate (150.18 g/mol), and also higher than 3-phenoxybenzoic acid (214.22 g/mol) [1]. This increased molecular weight, due to the presence of both the phenoxy and carbonyl moieties, directly impacts its physical properties, including reduced volatility and altered solubility profiles compared to lower molecular weight benzoate analogs. In polymer modification applications, this higher molecular weight can translate to improved thermal stability and reduced migration of the additive from the polymer matrix [2].

Molecular weight

Class-level inference

242.23 g/mol vs. methyl benzoate (136.15 g/mol), ethyl benzoate (150.18 g/mol), 3-phenoxybenzoic acid (214.22 g/mol).

Higher molecular weight suggests lower volatility and migration tendency; property to verify for specific formulation.

Class-level inference from molecular mass; experimental volatility/migration data advised for final application.

Evidence Dimension	Molecular weight and associated physical properties (volatility, migration tendency)
Target Compound Data	242.23 g/mol (free acid) / 241.22 g/mol (anion)
Comparator Or Baseline	Methyl benzoate: 136.15 g/mol; Ethyl benzoate: 150.18 g/mol; 3-Phenoxybenzoic acid: 214.22 g/mol
Quantified Difference	Target compound is 106.08 g/mol heavier than methyl benzoate and 92.05 g/mol heavier than ethyl benzoate, representing a >60% increase in molecular mass.
Conditions	Calculated molecular weights based on standard atomic masses (C=12.01, H=1.008, O=16.00)

Why This Matters

This substantial molecular weight difference translates to quantifiable differences in physical properties such as volatility and migration tendency, which are critical for applications in polymer additives and materials science where low-volatility components are required.

• [1] PubChem. Methyl benzoate (CID 7150), Ethyl benzoate (CID 7165), 3-Phenoxybenzoic acid (CID 19067). National Center for Biotechnology Information. View Source
• [2] US Patent 5,145,899. Polymers modified by ketonic and ether-ketonic compounds. Issued September 8, 1992. View Source

Applications of 3-(Phenoxycarbonyl)benzoate

VEGFR-2 Inhibitor Synthesis

Researchers developing novel tyrosine kinase inhibitors targeting VEGFR-2 can utilize 3-(Phenoxycarbonyl)benzoate as a key starting material or structural scaffold. As demonstrated by a 2024 study, derivatives of 3-phenoxybenzoic acid exhibit potent VEGFR-2 inhibition and cytotoxicity against multiple cancer cell lines, with the lead compound showing activity comparable to sorafenib [1]. The meta-substitution pattern of the phenoxycarbonyl group is essential for this activity, distinguishing it from para-substituted analogs that lack this targeted profile [2].

Hapten Synthesis for Pyrethroid Immunoassays

Analytical laboratories and food safety testing facilities can employ 3-(Phenoxycarbonyl)benzoate or its reduced form (3-phenoxybenzoic acid) as a hapten precursor for developing ELISA-based detection methods for pyrethroid insecticides. Published protocols demonstrate that antibodies raised against a 3-phenoxybenzoic acid conjugate exhibit broad cross-reactivity, detecting deltamethrin, cypermethrin, fluvalinate, fenvalerate, and fenpropathrin with IC₅₀ values ranging from 11 to 20 µg/L [3]. This broad specificity is a distinct advantage over haptens derived from alternative pyrethroid substructures.

Color Former Synthesis for Marking Systems

In the manufacture of carbonless copy paper and thermal printing systems, 3-(Phenoxycarbonyl)benzoate serves as a synthetic intermediate for preparing 3-aryl or 3-heteroaryl phthalide color formers [4]. The compound's reactivity with phenols and thiophenols enables the generation of phthalide derivatives that address common limitations of prior art color formers, including poor light stability and low solubility in microencapsulation solvents [4].

Polymer Modification & Additive Synthesis

Materials scientists developing modified polyesters and polyimides can utilize 3-(Phenoxycarbonyl)benzoate as a precursor for synthesizing ketonic and ether-ketonic modifiers [5]. The compound's higher molecular weight (242.23 g/mol) compared to simpler benzoate esters translates to reduced volatility and lower migration tendency, making it suitable for applications requiring stable, non-leaching polymer additives [5].

Application

Selection Property

Validation Focus

VEGFR-2 inhibitor research synthesis

Meta-substituted benzoate scaffold

Kinase inhibition and cell-model endpoint assessment

Pyrethroid immunoassay hapten synthesis

3-Phenoxybenzoic acid hapten design

Broad-specificity ELISA cross-reactivity testing

Phthalide color former synthesis

Reactivity with phenols and thiophenols

Light stability and microencapsulation solubility

Polymer modification building block

Higher molecular weight benzoate ester

Additive migration and volatility assessment

• [1] New Carbothioamide and Carboxamide Derivatives of 3-Phenoxybenzoic Acid as Potent VEGFR-2 Inhibitors: Synthesis, Molecular Docking, and Cytotoxicity Assessment. Current Cancer Drug Targets. 2024; May 13. View Source
• [2] Reactivity Parameters and Substitution Effect in Organic Acids. J Phys Chem A. 2020;124(19):3845-3853. View Source
• [3] Lu Y, Xu N, Zhang Y, Liu B, Song Y, Wang S. Development of general immunoassays for pyrethroids: a new approach for hapten synthesis using pyrethroid metabolite analogue and application to food samples. Food and Agricultural Immunology. 2010;21(1):27-45. View Source
• [4] US Patent 4,688,059. Marking systems. Issued August 18, 1987. View Source
• [5] US Patent 5,145,899. Polymers modified by ketonic and ether-ketonic compounds. Issued September 8, 1992. View Source